Cas no 2228169-74-0 (tert-butyl 3-(3,3-dimethylcyclopentyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3,3-dimethylcyclopentyl)piperazine-1-carboxylate
• CAS No: 2228169-74-0
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 6082735
• PubChem ID: 165622877
• Update Time: 2025-05-20

tert-butyl 3-(3,3-dimethylcyclopentyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3,3-dimethylcyclopentyl)piperazine-1-carboxylate
• 2228169-74-0
• EN300-1879835

• Inchi： 1S/C16H30N2O2/c1-15(2,3)20-14(19)18-9-8-17-13(11-18)12-6-7-16(4,5)10-12/h12-13,17H,6-11H2,1-5H3
• InChI Key： WISYPKHWPQFPTH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C1)C1CCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-(3,3-dimethylcyclopentyl)piperazine-1-carboxylate

Introduction to Tert-butyl 3-(3,3-dimethylcyclopentyl)piperazine-1-carboxylate (CAS No. 2228169-74-0)

Tert-butyl 3-(3,3-dimethylcyclopentyl)piperazine-1-carboxylate, a compound with the chemical formula C₁₆H₂₇NO₂, is a derivative of piperazine that has garnered significant attention in the field of pharmaceutical research. This compound is characterized by its tert-butyl and 3,3-dimethylcyclopentyl substituents, which contribute to its unique structural and pharmacological properties. The presence of these bulky groups enhances its solubility and stability, making it a valuable candidate for various applications in drug development.

The CAS number 2228169-74-0 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. Tert-butyl 3-(3,3-dimethylcyclopentyl)piperazine-1-carboxylate is particularly studied for its potential role in modulating neurotransmitter systems, which has implications for the treatment of neurological and psychiatric disorders. Its structural analogs have been explored for their ability to interact with serotonin and dopamine receptors, offering a promising avenue for developing novel therapeutics.

Recent advancements in the field of medicinal chemistry have highlighted the importance of piperazine derivatives in drug design. The long-tail keyword tert-butyl 3-(3,3-dimethylcyclopentyl)piperazine-1-carboxylate represents a sophisticated modification of the piperazine core, which is known for its versatility in binding to biological targets. This compound’s ability to mimic natural neurotransmitters makes it an attractive scaffold for designing drugs that can selectively target specific receptor pathways.

In vitro studies have demonstrated that Tert-butyl 3-(3,3-dimethylcyclopentyl)piperazine-1-carboxylate exhibits notable affinity for certain serotonin receptors, particularly 5-HT1A and 5-HT2A. These interactions are critical for the development of drugs that aim to enhance serotonergic activity without causing excessive side effects. The tert-butyl group plays a crucial role in modulating the compound’s pharmacokinetic properties, including its metabolic stability and blood-brain barrier penetration.

Moreover, the 3,3-dimethylcyclopentyl moiety contributes to the compound’s lipophilicity, which is a key factor in determining its bioavailability. This balance between lipophilicity and polarizability allows the compound to effectively cross the blood-brain barrier while maintaining sufficient solubility in aqueous environments. Such characteristics are highly desirable in the development of central nervous system (CNS) drugs.

Current research is exploring the potential of Tert-butyl 3-(3,3-dimethylcyclopentyl)piperazine-1-carboxylate as a precursor for more complex derivatives. By modifying additional functional groups or introducing other pharmacophores, scientists aim to enhance its therapeutic efficacy and reduce potential side effects. The flexibility of piperazine-based compounds allows for extensive structural diversification, making them ideal candidates for drug discovery programs.

One of the most exciting applications of this compound is in the treatment of depression and anxiety disorders. Preclinical studies have shown that derivatives of piperazine can modulate serotonin levels in the brain, leading to improved symptoms in animal models. While further research is needed to translate these findings into clinical use, the results are promising and warrant continued investigation.

The synthesis of Tert-butyl 3-(3,3-dimethylcyclopentyl)piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for industrial applications.

In conclusion, Tert-butyl 3-(3,3-dimethylcyclopentyl)piperazine-1-carboxylate represents a significant advancement in pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable tool for developing new treatments for neurological and psychiatric disorders. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play a pivotal role in future drug development efforts.